Cas no 1631-83-0 (Chlorodiphenylsilane)

Chlorodiphenylsilane Chemical and Physical Properties
Names and Identifiers
-
- Diphenylchlorosilane
- Chlorodiphenylsilane
- DIPHENYLCHLOROSILANE, tech-95
- chloro(diphenyl)silicon
- Diphenylsilyl chloride
- chlorodiphenyl-silan
- Silane, chlorodiphenyl-
- Benzene, 1,1'-(chlorosilylene)bis-
- Chlorodiphenylsilane, 90+%
- CHLORODIPHENYLSILANE, TECH., 90%
- Chlorodiphenylsilane technical grade, 90%
- Chloro(diphenyl)silane
- C12H11ClSi
- 8289AA
- FCH1321874
- S07725
- FT-0604877
- SCHEMBL297217
- MFCD00045144
- DTXSID90883703
- A851797
- J-010016
- 1631-83-0
- Chlorodiphenylsilane.
- ?DIPHENYLCHLOROSILANE
- AKOS016010259
- EINECS 216-634-8
- DIPHENYLCHLOROSILANE, tech
- YCITZMJNBYYMJO-UHFFFAOYSA-N
- DB-043549
-
- MDL: MFCD00045144
- Inchi: 1S/C12H10ClSi/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
- InChI Key: YCITZMJNBYYMJO-UHFFFAOYSA-N
- SMILES: Cl[Si](C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H] |^1:1|
- BRN: 2937164
Computed Properties
- Exact Mass: 218.03200
- Monoisotopic Mass: 217.02403
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 0
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Colorless or grayish yellow liquid.
- Density: 1.118 g/mL at 25 °C(lit.)
- Boiling Point: 143 °C/10 mmHg(lit.)
- Flash Point: Fahrenheit: 221 ° f
Celsius: 105 ° c - Refractive Index: n20/D 1.578(lit.)
- Solubility: Insuluble (6.1E-4 g/L) (25 ºC),
- Water Partition Coefficient: Reacts with water.
- PSA: 0.00000
- LogP: 1.76340
- Sensitiveness: Moisture Sensitive
- Solubility: Response.
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Chlorodiphenylsilane Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2987 8/PG 2
- WGK Germany:1
- Hazard Category Code: 34
- Safety Instruction: S26-S28-S36/37/39-S45
- FLUKA BRAND F CODES:10-21
-
Hazardous Material Identification:
- Packing Group:II
- Hazard Level:8
- Safety Term:8
- TSCA:Yes
- HazardClass:8
- PackingGroup:II
- Packing Group:II
- Risk Phrases:R34
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Chlorodiphenylsilane Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Chlorodiphenylsilane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C077865-5g |
Chlorodiphenylsilane |
1631-83-0 | 5g |
$ 475.00 | 2022-06-06 | ||
Oakwood | S07725-1g |
Diphenylchlorosilane |
1631-83-0 | 95% | 1g |
$60.00 | 2024-07-19 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C824664-25g |
Chlorodiphenylsilane |
1631-83-0 | 90% | 25g |
¥990.00 | 2022-09-02 | |
abcr | AB173884-25 g |
Chlorodiphenylsilane, 90%; . |
1631-83-0 | 90% | 25 g |
€239.00 | 2023-07-20 | |
Oakwood | S07725-5g |
Diphenylchlorosilane |
1631-83-0 | 95% | 5g |
$180.00 | 2024-07-19 | |
NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0764569967-1g |
Chlorodiphenylsilane |
1631-83-0 | 90% | 1g |
¥ 329.4 | 2024-07-19 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L03602-5g |
Chlorodiphenylsilane, tech. 90% |
1631-83-0 | tech. 90% | 5g |
¥1153.00 | 2023-03-01 | |
BAI LING WEI Technology Co., Ltd. | J30673935-25ml |
Chlorodiphenylsilane |
1631-83-0 | technical grade, 90% | 25ml |
¥3257 | 2023-11-24 | |
BAI LING WEI Technology Co., Ltd. | J92099174-10g |
Chlorodiphenylsilane |
1631-83-0 | 95+% | 10g |
¥2844 | 2023-11-24 | |
BAI LING WEI Technology Co., Ltd. | A01367066-25g |
Chlorodiphenylsilane |
1631-83-0 | 90% | 25g |
¥1469 | 2023-11-24 |
Chlorodiphenylsilane Related Literature
-
Tian Zhang,Shelby D. Dickerson,Tianyu Zhu,Chuanbing Tang,Sheryl L. Wiskur Polym. Chem. 2020 11 5011
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2. A spherosilicate oligomer with eight stable silanol groups as a building block of hybrid materialsKazufumi Kawahara,Hiroki Tachibana,Yoshiaki Hagiwara,Kazuyuki Kuroda New J. Chem. 2012 36 1210
-
Fushi Zhang,Liduo Wang,Shih-Han Chang,Kuan-Lin Huang,Yun Chi,Wen-Yi Hung,Chih-Ming Chen,Gene-Hsiang Lee,Pi-Tai Chou Dalton Trans. 2013 42 7111
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Andreas C. M?ller,Richard H. Heyn,Richard Blom,Ole Swang,Carl Henrik G?rbitz,Jürgen Kopf Dalton Trans. 2004 1578
-
5. A direct route to a novel tetraphenyldisilabicyclo[2.2.2.]octa-2,5-diene: a tetraphenyldisilene precursorClifford L. Smith,Janet Pounds J. Chem. Soc. Chem. Commun. 1975 910
Additional information on Chlorodiphenylsilane
Recent Advances in the Application of Chlorodiphenylsilane (CAS: 1631-83-0) in Chemical and Biomedical Research
Chlorodiphenylsilane (CAS: 1631-83-0) is a versatile organosilicon compound that has garnered significant attention in recent years due to its wide range of applications in chemical synthesis, material science, and biomedical research. This compound, characterized by its reactive silicon-chlorine bond and two phenyl groups, serves as a key intermediate in the synthesis of various silane-based materials and pharmaceuticals. Recent studies have explored its potential in drug delivery systems, surface modifications, and as a precursor for advanced polymeric materials.
One of the most notable advancements involves the use of Chlorodiphenylsilane in the development of silicon-based drug delivery carriers. Researchers have demonstrated that its derivatives can enhance the stability and bioavailability of hydrophobic drugs, making it a promising candidate for targeted cancer therapies. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the successful encapsulation of chemotherapeutic agents using Chlorodiphenylsilane-modified nanoparticles, which exhibited improved tumor-targeting efficiency and reduced systemic toxicity.
In addition to its biomedical applications, Chlorodiphenylsilane has been extensively studied in material science. Its ability to form stable siloxane bonds makes it an ideal candidate for surface functionalization. Recent work published in *Advanced Materials* showcased its use in creating hydrophobic coatings with exceptional durability, which are being explored for applications in medical implants and diagnostic devices. The study reported that surfaces treated with Chlorodiphenylsilane derivatives exhibited superior resistance to bacterial adhesion, a critical factor in preventing hospital-acquired infections.
Furthermore, Chlorodiphenylsilane has been employed as a precursor in the synthesis of novel polymeric materials. A 2024 study in *Polymer Chemistry* detailed the development of silane-based polymers with tunable mechanical properties, enabled by the controlled hydrolysis and condensation of Chlorodiphenylsilane. These polymers are being investigated for use in flexible electronics and biodegradable medical devices, offering a sustainable alternative to traditional petroleum-based materials.
Despite its promising applications, challenges remain in the large-scale production and purification of Chlorodiphenylsilane. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce environmental impact. For example, a green chemistry approach published in *ACS Sustainable Chemistry & Engineering* demonstrated a solvent-free synthesis method that minimizes waste and energy consumption, paving the way for more sustainable industrial processes.
In conclusion, Chlorodiphenylsilane (CAS: 1631-83-0) continues to be a compound of significant interest in both chemical and biomedical research. Its unique properties and versatility make it a valuable tool for advancing drug delivery systems, material science, and sustainable chemistry. Future research is expected to further explore its potential in emerging fields such as nanotechnology and regenerative medicine, solidifying its role as a cornerstone in modern scientific innovation.
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